2-[(4-chlorobenzyl)oxy]-1-(2-nitrovinyl)naphthalene

• IUPAC Name: 2-[(4-chlorophenyl)methoxy]-1-[(E)-2-nitroethenyl]naphthalene
• InChI: InChI=1S/C19H14ClNO3/c20-16-8-5-14(6-9-16)13-24-19-10-7-15-3-1-2-4-17(15)18(19)11-12-21(22)23/h1-12H,13H2/b12-11+
• InChI Key: BIJZHLBHMXVCKH-VAWYXSNFSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC(=C2C=C[N+](=O)[O-])OCC3=CC=C(C=C3)Cl
• Isomeric SMILES: C1=CC=C2C(=C1)C=CC(=C2/C=C/[N+](=O)[O-])OCC3=CC=C(C=C3)Cl
• Molecular Formula: C19H14ClNO3
• Molecular Weight: 339.8 g/mol

Description

2-[(4-chlorobenzyl)oxy]-1-(2-nitrovinyl)naphthalene is a chemical compound that is widely used in scientific research. The compound is known for its unique properties, which make it an important tool for studying various biochemical and physiological processes.

Mechanism of Action

The mechanism of action of 2-[(4-chlorobenzyl)oxy]-1-(2-nitrovinyl)naphthalene involves the binding of the compound to the hydrophobic pockets of proteins. This binding causes a conformational change in the protein, which can be detected using fluorescence spectroscopy. The compound has been shown to bind specifically to a number of proteins, including calmodulin, tubulin, and actin.
Biochemical and Physiological Effects:
2-[(4-chlorobenzyl)oxy]-1-(2-nitrovinyl)naphthalene has been shown to have a number of biochemical and physiological effects. The compound has been shown to inhibit the activity of calmodulin-dependent protein kinase II (CaMKII), which is involved in a number of cellular processes, including learning and memory. Additionally, the compound has been shown to inhibit the polymerization of tubulin, which is involved in cell division.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(4-chlorobenzyl)oxy]-1-(2-nitrovinyl)naphthalene in lab experiments is its specificity for binding to hydrophobic pockets of proteins. This specificity allows for the detection of protein-protein interactions and the binding of small molecules to proteins. However, one of the limitations of using the compound is its potential toxicity to cells, which can affect the results of experiments.

Future Directions

There are a number of future directions for the use of 2-[(4-chlorobenzyl)oxy]-1-(2-nitrovinyl)naphthalene in scientific research. One area of research is the development of new drugs that target specific proteins. The compound can be used to identify potential drug targets and to screen for compounds that bind to these targets. Additionally, the compound can be used to study the structure and function of proteins, which can lead to a better understanding of cellular processes.

Synthesis Methods

The synthesis of 2-[(4-chlorobenzyl)oxy]-1-(2-nitrovinyl)naphthalene involves the reaction of 2-nitro-1-naphthol with 4-chlorobenzyl chloride in the presence of a base such as potassium carbonate. The reaction takes place in a solvent such as dimethylformamide (DMF) or N,N-dimethylacetamide (DMAc) at a high temperature of around 150°C. The resulting product is then purified using column chromatography to obtain pure 2-[(4-chlorobenzyl)oxy]-1-(2-nitrovinyl)naphthalene.

Scientific Research Applications

2-[(4-chlorobenzyl)oxy]-1-(2-nitrovinyl)naphthalene is widely used in scientific research as a fluorescent probe for detecting protein-protein interactions. The compound has been shown to bind specifically to the hydrophobic pockets of proteins, making it an ideal tool for studying protein-protein interactions. Additionally, the compound has been used to study the binding of small molecules to proteins, which can help in the development of new drugs.